Cas no 64822-00-0 (1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one)

1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one structure
64822-00-0 structure
Product Name:1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one
CAS No:64822-00-0
MF:C11H11N3OS
MW:233.289540529251
MDL:MFCD00084856
CID:501216
PubChem ID:2739696
Update Time:2025-04-19

1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]-
    • 1-(5-ANILINO-1,2,4-THIADIAZOL-3-YL)ACETONE
    • 1-(5-anilino-1,2,4-thiadiazol-3-yl)propan-2-one
    • 1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one
    • CCG-248206
    • CS-0272142
    • 1-(5-Phenylamino-[1,2,4]thiadiazol-3-yl)-prop an-2-one
    • 5-anilino-3-(2-oxopropyl)-1,2,4-thiadiazole
    • AKOS001760670
    • BB 0242493
    • SMR000130227
    • 64822-00-0
    • SR-01000550073
    • MLS000519809
    • EN300-265629
    • MFCD00084856
    • EU-0055215
    • NS00017522
    • CHEMBL1573623
    • DTXSID00372330
    • HMS2359B16
    • F0921-5161
    • 1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
    • 1-(5-(phenylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
    • 2-Propanone, 1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]-
    • 3-Acetonyl-5-anilino-1,2,4-thiadiazole
    • SR-01000550073-1
    • 1-(5-(Phenylimino)-2,5-dihydro-1,2,4-thiadiazol-3-yl)propan-2-one
    • 12X-0839
    • XLJGKAGJWBNCSQ-UHFFFAOYSA-N
    • MDL: MFCD00084856
    • Inchi: 1S/C11H11N3OS/c1-8(15)7-10-13-11(16-14-10)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,13,14)
    • InChI Key: XLJGKAGJWBNCSQ-UHFFFAOYSA-N
    • SMILES: S1C(=NC(CC(C)=O)=N1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 233.06228316g/mol
  • Monoisotopic Mass: 233.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1Ų

1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B412343-5mg
1-(5-Anilino-1,2,4-thiadiazol-3-yl)acetone
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$ 50.00 2022-06-07
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B412343-10mg
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Chemenu
CM523420-1g
1-(5-(Phenylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
64822-00-0 97%
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$*** 2023-05-29
abcr
AB299279-1 g
1-(5-Anilino-1,2,4-thiadiazol-3-yl)acetone; .
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€598.20 2023-07-20
abcr
AB299279-250mg
1-(5-Anilino-1,2,4-thiadiazol-3-yl)acetone; .
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€328.20 2025-04-17
abcr
AB299279-500mg
1-(5-Anilino-1,2,4-thiadiazol-3-yl)acetone; .
64822-00-0
500mg
€464.80 2025-04-17
abcr
AB299279-1g
1-(5-Anilino-1,2,4-thiadiazol-3-yl)acetone; .
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1g
€597.70 2025-04-17
Enamine
EN300-265629-1g
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Enamine
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